Cas no 478827-27-9 (1H-Indazol-5-amine, N-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-)

• Product Name: 1H-Indazol-5-amine, N-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-
• CAS No: 478827-27-9
• MF: C₂₁H₂₆N₄
• MW: 334.457944393158
• CID: 3997929
• PubChem ID: 18447362
• Update Time: 2025-04-22

1H-Indazol-5-amine, N-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazol-5-amine, N-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-
• 478827-27-9
• DB-403082
• N-(2-(1-benzylpiperidin-4-yl)ethyl)-1H-indazol-5-amine
• SCHEMBL5425443

• Inchi： 1S/C21H26N4/c1-2-4-18(5-3-1)16-25-12-9-17(10-13-25)8-11-22-20-6-7-21-19(14-20)15-23-24-21/h1-7,14-15,17,22H,8-13,16H2,(H,23,24)
• InChI Key： HTHBQXFBRGEYOL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC(CCNC2C=CC3=C(C=NN3)C=2)CC1

Computed Properties

• Exact Mass: 334.21574685Da
• Monoisotopic Mass: 334.21574685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44Ų